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Compound of Interest

Compound Name: (R)-Selisistat

Cat. No.: B1680946 Get Quote

Application Notes and Protocols for (R)-
Selisistat
Introduction
(R)-Selisistat, also known as (R)-EX-527, is the R-enantiomer of Selisistat.[1][2] Selisistat is a

potent and selective inhibitor of Sirtuin 1 (SIRT1), a NAD+-dependent deacetylase.[3][4][5][6][7]

SIRT1 is implicated in various cellular processes, including stress resistance, metabolism, and

aging, by deacetylating numerous protein substrates.[8] (R)-Selisistat is reported to have

significantly less inhibitory activity on SIRT1 compared to its (S)-enantiomer.[2] These

application notes provide detailed protocols for the solubilization and preparation of stock

solutions of (R)-Selisistat for research purposes.

Physicochemical Properties
Molecular Formula: C₁₃H₁₃ClN₂O[1][4]

Molecular Weight: 248.71 g/mol [1][4]

Appearance: Light yellow to yellow solid[9]

CAS Number: 848193-69-1[1][9]

Solubility Data
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(R)-Selisistat exhibits high solubility in dimethyl sulfoxide (DMSO) and limited solubility in

ethanol. It is poorly soluble in aqueous solutions. For in vivo studies, co-solvent formulations

are typically required.

Solvent Solubility (mg/mL)
Molar
Concentration
(mM)

Notes

DMSO ≥ 100 mg/mL[9][10] 402.07 mM[2][9]

Sonication or gentle

heating may be

required to facilitate

dissolution.[2] It is

recommended to use

newly opened,

anhydrous DMSO as

the compound is

hygroscopic.[9][10]

Ethanol 10 mg/mL[4] 40.21 mM[4]

Ultrasonic treatment is

necessary for

dissolution.[4]

Note: The provided solubility data is based on information from various suppliers and may vary

slightly between batches.

Experimental Protocols
Protocol 1: Preparation of a 10 mM (R)-Selisistat Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of (R)-Selisistat in DMSO, a

common concentration for in vitro assays.

Materials:

(R)-Selisistat powder

Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Sonicator water bath or heating block

Procedure:

Aseptic Technique: Perform all steps in a clean environment, such as a laminar flow hood, to

prevent contamination, especially if the stock solution will be used for cell culture

experiments.

Weighing the Compound: Accurately weigh the desired amount of (R)-Selisistat powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 2.487 mg of (R)-Selisistat
(Molecular Weight = 248.71 g/mol ).

Solvent Addition: Add the calculated amount of anhydrous DMSO to the vial containing the

(R)-Selisistat powder. To prepare 1 mL of a 10 mM solution, add 1 mL of DMSO.

Dissolution:

Securely cap the vial and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Visually inspect the solution for any undissolved particles.

If particles remain, sonicate the vial in a water bath for 5-10 minutes or gently warm the

solution to 37°C.[2] Mix intermittently until the solution is clear.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.[9][10]

Store the aliquots at -20°C or -80°C for long-term storage.[9][10] Stock solutions are stable

for up to 1 year at -80°C and for shorter periods at -20°C.[2][9][10]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1680946?utm_src=pdf-body
https://www.benchchem.com/product/b1680946?utm_src=pdf-body
https://www.benchchem.com/product/b1680946?utm_src=pdf-body
https://www.targetmol.com/compound/selisistat%20r-enantiomer
https://www.medchemexpress.com/EX-527-R-enantiomer.html
https://www.medchemexpress.com/EX-527-S-enantiomer.html
https://www.medchemexpress.com/EX-527-R-enantiomer.html
https://www.medchemexpress.com/EX-527-S-enantiomer.html
https://www.targetmol.com/compound/selisistat%20r-enantiomer
https://www.medchemexpress.com/EX-527-R-enantiomer.html
https://www.medchemexpress.com/EX-527-S-enantiomer.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680946?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 2: Preparation of Working Solutions for Cell-Based Assays

This protocol outlines the dilution of the DMSO stock solution to prepare working

concentrations for treating cells in culture.

Materials:

10 mM (R)-Selisistat stock solution in DMSO

Appropriate cell culture medium

Sterile tubes and pipettes

Procedure:

Thawing the Stock Solution: Thaw a single aliquot of the 10 mM (R)-Selisistat stock solution

at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in fresh, pre-warmed cell culture

medium to achieve the desired final concentrations.

Important: Ensure that the final concentration of DMSO in the cell culture medium is non-

toxic to the cells, typically below 0.5% (v/v). Prepare a vehicle control with the same final

concentration of DMSO.

Application to Cells: Add the prepared working solutions to your cell cultures and proceed

with the experiment. It is recommended to prepare working solutions fresh for each

experiment.

Signaling Pathway
(R)-Selisistat is the less active enantiomer of Selisistat, a known inhibitor of SIRT1. SIRT1

deacetylates a variety of protein targets, thereby modulating numerous cellular pathways. The

diagram below illustrates the central role of SIRT1 in cellular processes and the downstream

effects of its inhibition.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1680946?utm_src=pdf-body
https://www.benchchem.com/product/b1680946?utm_src=pdf-body
https://www.benchchem.com/product/b1680946?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680946?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inhibitor Core Regulation

Downstream Targets & Effects

(R)-Selisistat SIRT1
(Deacetylase)

 Inhibition

p53 Deacetylation

FOXO Deacetylation

PGC-1α
 Deacetylation

NF-κB

 Deacetylation

Apoptosis

Stress Resistance

Mitochondrial
Biogenesis

Inflammation

Click to download full resolution via product page

Caption: SIRT1 signaling pathway and points of inhibition.

Experimental Workflow for Stock Solution
Preparation
The following diagram outlines the logical workflow for preparing a stock solution of (R)-
Selisistat.
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Caption: Workflow for (R)-Selisistat stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. (R)-selisistat | C13H13ClN2O | CID 707032 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Selisistat R-enantiomer | Sirtuin | TargetMol [targetmol.com]

3. medchemexpress.com [medchemexpress.com]

4. file.medchemexpress.com [file.medchemexpress.com]

5. Selisistat | EX-527 | SIRT1 inhibitor | TargetMol [targetmol.com]

6. An exploratory double-blind, randomized clinical trial with selisistat, a SirT1 inhibitor, in
patients with Huntington’s disease - PMC [pmc.ncbi.nlm.nih.gov]

7. Selisistat - Wikipedia [en.wikipedia.org]

8. Biochemical mechanism and biological effects of the inhibition of silent information
regulator 1 (SIRT1) by EX-527 (SEN0014196 or selisistat) - PMC [pmc.ncbi.nlm.nih.gov]

9. medchemexpress.com [medchemexpress.com]

10. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [(R)-Selisistat solubility and stock solution preparation].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680946#r-selisistat-solubility-and-stock-solution-
preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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